Cas no 77821-44-4 (Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester)

• Product Name: Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester
• CAS No: 77821-44-4
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 1789337
• Update Time: 2024-11-27

Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester

• Inchi： 1S/C16H16O4S/c1-13-6-5-7-14(12-13)20-16(17)10-11-21(18,19)15-8-3-2-4-9-15/h2-9,12H,10-11H2,1H3
• InChI Key： UNICDTQQSOGHRT-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(C)=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 304.07698

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 498.0±37.0 °C(Predicted)
• PSA: 60.44